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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 4-Bromo-2-nitrotoluene, a key intermediate in organic

synthesis.

Molecular Structure and Identifiers
4-Bromo-2-nitrotoluene is an aromatic compound with a toluene backbone substituted with a

bromine atom at the para position (C4) and a nitro group at the ortho position (C2) relative to

the methyl group.[1] Its chemical formula is C7H6BrNO2.[2][3][4]

The structure is confirmed by various spectroscopic methods and is represented by the IUPAC

name 4-bromo-1-methyl-2-nitrobenzene.[2]

Table 1: Molecular Identifiers for 4-Bromo-2-nitrotoluene
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Identifier Value Reference

IUPAC Name
4-bromo-1-methyl-2-

nitrobenzene
[2]

CAS Number 60956-26-5 [2][3][5]

Molecular Formula C7H6BrNO2 [2][3][4]

Molecular Weight 216.03 g/mol [2][3][5]

InChI
1S/C7H6BrNO2/c1-5-2-3-

6(8)4-7(5)9(10)11/h2-4H,1H3
[2][5]

InChIKey
KZNXALJXBRSMFL-

UHFFFAOYSA-N
[2][4][5]

SMILES
Cc1ccc(Br)cc1--INVALID-

LINK--=O
[5]

EC Number 262-536-3 [5]

PubChem CID 123546 [2]

Physicochemical Properties
4-Bromo-2-nitrotoluene is a solid at room temperature, appearing as a light yellow to dark

brown solid.[6] It is insoluble in water.[5][7]

Table 2: Physicochemical Data for 4-Bromo-2-nitrotoluene

Property Value Reference

Appearance
Light yellow to dark brown

solid
[6]

Melting Point 45-48 °C [3][5][6][7]

Boiling Point 130 °C at 12 mmHg [3][5][6][7]

Solubility Insoluble in water [5][7]

XLogP3 3.1 [2]
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Spectroscopic Data
The structural characterization of 4-Bromo-2-nitrotoluene is supported by various

spectroscopic techniques, including NMR, IR, and mass spectrometry.[2][8]

Table 3: Spectroscopic Data for 4-Bromo-2-nitrotoluene

Technique Data Highlights Reference

¹H NMR (CDCl₃)

δ 8.10 (d, J=2.0 Hz, 1H), 7.62

(dd, J=2.0, 8.2 Hz, 1H), 7.24

(d, J=8.2 Hz, 1H), 2.55 (s, 3H)

[9]

¹³C NMR (CDCl₃)
δ 149.5, 136.0, 134.1, 132.6,

127.5, 119.6, 20.1
[9]

IR (CDCl₃, cm⁻¹) 3019, 1526, 1350, 1215 [9]

Mass Spec (GC-MS)
m/z Top Peak: 90, 2nd

Highest: 89, 3rd Highest: 63
[2]

Synthesis and Experimental Protocols
4-Bromo-2-nitrotoluene can be synthesized through various routes, including the

regioselective bromination of o-nitrotoluene.[3][7] A common laboratory-scale synthesis

involves the Sandmeyer reaction of 4-amino-2-nitrotoluene.[9]

This protocol details the synthesis of 4-bromo-2-nitrotoluene from 4-amino-2-nitrotoluene.

Diazotization:

Slurry 4-amino-2-nitrotoluene (15.24 g, 99 mmol) in 125 mL of water in a 500 mL 3-necked

flask equipped with a condenser and an addition funnel.

Heat the suspension to reflux and add 48% HBr (51.5 mL) dropwise.

Maintain the mixture at reflux for 20 minutes, then cool to 0 °C in an ice bath.
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Add a solution of NaNO₂ (6.45 g, 93 mmol) in 40 mL of water dropwise with rapid stirring,

maintaining the temperature at 0 °C.

Stir the resulting diazonium solution at 0 °C for 15 minutes.

Sandmeyer Reaction:

In a separate flask, prepare a mixture of CuBr (15.44 g, 108 mmol) in 75 mL of water and

48% HBr (33 mL), and cool it to 0-5 °C with an ice bath.

Add the diazonium solution dropwise to the mechanically stirred CuBr mixture.

Stir the thick suspension at room temperature for 20 minutes.

Heat the mixture on a steam bath for an additional 20 minutes and then let it stand

overnight.

Purification:

Isolate the product via steam distillation. This affords 4-bromo-2-nitrotoluene (17.79 g,

89% yield) as yellow prisms.

Step 1: Diazotization Step 2: Sandmeyer Reaction Step 3: Purification

4-Amino-2-nitrotoluene HBr, H₂O, Reflux NaNO₂, H₂O, 0°C
Cool to 0°C

Diazonium Salt Solution
Forms

CuBr, HBr, 0-5°CAdd dropwise Crude Product Mixture
Stir & Heat

Steam Distillation 4-Bromo-2-nitrotoluene
(Yellow Prisms)

Yield: 89%

Click to download full resolution via product page

Synthesis workflow for 4-Bromo-2-nitrotoluene.

Applications in Organic Synthesis
4-Bromo-2-nitrotoluene is a versatile intermediate used in the synthesis of more complex

molecules for the pharmaceutical, agrochemical, and dye industries.[6] Its functional groups

allow for a variety of chemical transformations.
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Key synthetic applications include its use as a starting material for:

4-bromo-2-nitrobenzaldehyde[7]

4-bromo-2-nitrobenzoic acid via oxidation[7]

6-bromoindole through the Batcho-Leimgruber indole synthesis[7]

The nitro group can be reduced to an amine, and the bromo group can participate in cross-

coupling reactions, making it a valuable building block.

4-Bromo-2-nitrotoluene

4-bromo-2-nitrobenzaldehyde

Oxidation

4-bromo-2-nitrobenzoic acid

Oxidation

6-bromoindole

Batcho-Leimgruber
Synthesis

Other Complex Molecules
(Pharmaceuticals, Dyes)

Multi-step Synthesis

Click to download full resolution via product page

Synthetic utility of 4-Bromo-2-nitrotoluene.

Safety and Handling
4-Bromo-2-nitrotoluene is classified as an irritant and requires careful handling in a laboratory

setting.[2]

Table 4: GHS Hazard Information
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Hazard Class Category Statement Reference

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[2]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[2]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[2]

STOT - Single

Exposure
3

H335: May cause

respiratory irritation
[2]

Precautionary Measures:

Prevention: Wash hands and exposed skin thoroughly after handling.[10] Do not eat, drink,

or smoke when using this product.[10] Wear protective gloves, clothing, and eye/face

protection.[10] Use only outdoors or in a well-ventilated area.[10]

Response:

If Swallowed: Call a poison center or doctor if you feel unwell.[10]

If on Skin: Wash with plenty of soap and water.[10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[10]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

Storage: Store in a well-ventilated place. Keep container tightly closed.[10]

Disposal: Dispose of contents/container to an approved waste disposal plant.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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